Cas no 1823194-64-4 ((1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine)

• Product Name: (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine
• CAS No: 1823194-64-4
• MF: C₁₃H₁₅ClF₃N₅O₂
• MW: 365.738711595535
• MDL: MFCD29042543
• CID: 4708730
• Update Time: 2025-11-01

(1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-nitroethenyl)(methyl)amine
• (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine

• MDL： MFCD29042543
• Inchi： 1S/C13H15ClF3N5O2/c1-18-11(8-22(23)24)20-2-4-21(5-3-20)12-10(14)6-9(7-19-12)13(15,16)17/h6-8,18H,2-5H2,1H3
• InChI Key： ZZJINBGUEHZXPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C(=C[N+](=O)[O-])NC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 477
• Topological Polar Surface Area: 77.2

Additional information on (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine

Introduction to (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine (CAS No. 1823194-64-4)

(1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine, with the CAS number 1823194-64-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine moiety, a trifluoromethyl group, and a piperazine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine is highly versatile, making it an attractive candidate for various drug development programs. The presence of the chlorinated pyridine and trifluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's pharmacokinetic and pharmacodynamic properties. Additionally, the piperazine ring provides a flexible scaffold that can be readily modified to optimize the compound's binding affinity and selectivity for specific biological targets.

Recent studies have highlighted the potential of (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent activity against certain cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. The compound's ability to selectively target these resistant cells while minimizing toxicity to normal cells makes it a promising candidate for further investigation in oncology.

In addition to its anticancer properties, (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine has also shown promise in the treatment of neurological disorders. Studies conducted by a team of researchers at the University of California have indicated that this compound can modulate specific neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The precise mechanism of action is still under investigation, but preliminary findings suggest that the compound may exert its effects through interactions with key receptors and signaling pathways in the brain.

The pharmacokinetic profile of (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine

To further validate its therapeutic potential, several preclinical studies have been conducted using animal models. These studies have consistently shown that (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine

The safety profile of (1-{4-3-Chloro-5-(trifluoromethyl)pyridin-2-ylpiperazin-1-yl}-2-nitroethenyl)(methyl)amine

In conclusion, (1-{4-[3-chloro]-5-(trifluoromethyl)-pyridin]-2-piperazin}-1-yloxy)-2-nitroethenylimino)methanamine (CAS No. 1823194-64-4) represents a promising lead compound in the development of novel therapeutics for cancer and neurological disorders. Its unique structural features and favorable pharmacological properties make it an attractive target for further optimization and clinical evaluation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.